Cas no 140840-99-9 (2H-1-Benzopyran-2-one, 8-ethyl-3,4-dihydro-)

• Product Name: 2H-1-Benzopyran-2-one, 8-ethyl-3,4-dihydro-
• CAS No: 140840-99-9
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 1308110
• PubChem ID: 23513074
• Update Time: 2025-04-20

2H-1-Benzopyran-2-one, 8-ethyl-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 8-ethyl-3,4-dihydro-
• 8-ethyl-3,4-dihydrochromen-2-one
• DTXSID40634681
• 8-Ethyl-3,4-dihydro-2H-1-benzopyran-2-one
• SCHEMBL6836824
• 140840-99-9

• Inchi： 1S/C11H12O2/c1-2-8-4-3-5-9-6-7-10(12)13-11(8)9/h3-5H,2,6-7H2,1H3
• InChI Key： QINGGDXGPFJOKX-UHFFFAOYSA-N
• SMILES： O1C(CCC2C=CC=C(CC)C1=2)=O

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins 3,4-dihydrocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins